
An In-Depth Technical Guide to Isopentyl-
Substituted Pyrazol-4-ols

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1-Isopentyl-1H-pyrazol-4-ol

CAS No.: 1393442-52-8

Cat. No.: B1470976 Get Quote

A Note on Isomeric Specificity: Initial inquiries for the compound "1-Isopentyl-1H-pyrazol-4-ol"
did not yield specific results in comprehensive chemical databases. This suggests that this

particular isomer may be a novel compound or is not widely reported in the scientific literature.

However, substantial information is available for its structural isomer, 3-Isopentyl-1H-pyrazol-4-

ol. This technical guide will, therefore, focus on the known properties, synthesis, and potential

applications of 3-Isopentyl-1H-pyrazol-4-ol as a representative isopentyl-substituted pyrazol-4-

ol, providing a foundational understanding for researchers in drug discovery and organic

synthesis.

Chemical Identity and Properties
3-Isopentyl-1H-pyrazol-4-ol, also known by its IUPAC name 5-(3-methylbutyl)-1H-pyrazol-4-ol,

is a heterocyclic organic compound. The core of its structure is a five-membered pyrazole ring,

which is a common scaffold in medicinal chemistry due to its diverse biological activities.[1]

Table 1: Chemical Identifiers and Properties of 3-Isopentyl-1H-pyrazol-4-ol
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Property Value Source

Molecular Formula C₈H₁₄N₂O [2]

Molecular Weight 154.21 g/mol [2]

IUPAC Name
5-(3-methylbutyl)-1H-pyrazol-

4-ol
[2]

Canonical SMILES CC(C)CCC1=C(C=NN1)O [2]

InChI Key
UDHPHVKLSXDGHU-

UHFFFAOYSA-N
[2]

CAS Number
Not explicitly available in

searched databases.

Synthesis and Mechanistic Insights
The synthesis of 3-substituted-1H-pyrazol-4-ols generally relies on the construction of the

pyrazole ring through cyclization reactions. The most common and well-established method is

the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound

with a hydrazine derivative.[2]

Retrosynthetic Analysis
A logical retrosynthetic pathway for 3-Isopentyl-1H-pyrazol-4-ol points to a β-ketoester as a key

starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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